BENGHE Foundational & Exploratory

Check Availability & Pricing

Nomenclature and Identification
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Compound of Interest

Compound Name: Allyl acetate

cat. No.: B165787

The International Union of Pure and Applied Chemistry (IUPAC) name for allyl acetate is prop-
2-enyl acetate[1][2]. This systematic name is derived from its structure as the acetate ester of
allyl alcohol (prop-2-en-1-ol). The compound is a colorless liquid and is a precursor to allyl
alcohol, a significant industrial intermediate[1].

Allyl acetate is known by several other names and identifiers, which are summarized in the

table below.
Identifier Type Identifier
Preferred IUPAC Name prop-2-enyl acetate[1]

Allyl acetate, 2-Propenyl acetate, 3-Acetoxy-1-
Other Names o
propene, Acetic acid, 2-propenyl ester[1][2]

CAS Number 591-87-7[1][2]
Chemical Formula CsHsO2[1][3]
SMILES C=CCOC(C)=0I1]

INChl=1S/C5H802/c1-3-4-7-
5(2)6/h3H,1,4H2,2H3[2]

InChl

Physicochemical Properties

Allyl acetate is a colorless liquid with a characteristic fruity odor[3]. It is slightly soluble in water
but miscible with many organic solvents like ethanol and ethyl ether[1][2]. A summary of its key
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physical and chemical properties is provided in the table below.

Property Value

Molar Mass 100.117 g-mol=1[1]
Appearance Colorless liquid[1]
Density 0.928 g/cm?3[1]

Boiling Point 103 °C (217 °F; 376 K)[1]
Solubility in water Slightly soluble[1]
Magnetic susceptibility (x) -56.7-10-% cm3/mol[1]
Autoignition temperature 374 °C (705 °F; 647 K)[1]

Synthesis of Allyl Acetate

Allyl acetate can be synthesized through various methods, with the industrial production
primarily relying on the acetoxylation of propene. Laboratory-scale synthesis often involves the
esterification of allyl alcohol.

Industrial Production: Acetoxylation of Propene

The primary industrial method for producing allyl acetate is the gas-phase reaction of propene
with acetic acid and oxygen, catalyzed by palladium[1][4]. This process is advantageous due to
the low cost of propene[1]. The overall reaction is as follows:

CsHe + CH3COOH + % O2 - CH2=CHCH20COCH:s + H20[1]

This reaction is an example of acetoxylation. A similar process is used to produce vinyl acetate
from ethylene[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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